6-methyl-4-phenyl-2-thioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• CAS: 313970-17-1
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4g/mol
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=CC=CC=C3)C
• InChI: InChI=1S/C19H19N3OS/c1-12-8-6-7-11-15(12)21-18(23)16-13(2)20-19(24)22-17(16)14-9-4-3-5-10-14/h3-11,17H,1-2H3,(H,21,23)(H2,20,22,24)
• InChIKey: CZEFFTMZEVWDOL-UHFFFAOYSA-N

Why 6-Methyl-4-phenyl-2-thioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 313970-17-1) Is Not a Commodity Dihydropyrimidine: A Selection Guide

6-Methyl-4-phenyl-2-thioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 313970-17-1) belongs to the dihydropyrimidinethione (DHPMT) class, synthesized via the Biginelli multicomponent reaction [1]. With a molecular formula of C₁₉H₁₉N₃OS and molecular weight of 337.4 g/mol , this compound bears a C2-thioxo (C=S) group and an N-(o-tolyl) carboxamide substituent at C5. The thioxo modification is recognized in medicinal chemistry as a critical functional determinant that structurally differentiates DHPMTs from their more common 2-oxo dihydropyrimidinone (DHPM) counterparts, conferring distinct physicochemical properties relevant to target engagement [2].

1

C2-Thioxo Pharmacophore Studies Biginelli-derived dihydropyrimidinethione scaffold with distinct thioxo (C=S) group for target engagement research.

2

N-(o-Tolyl) Substituent SAR Ortho-methyl carboxamide side chain offers a conformational probe for structure–activity relationship expansion.

3

Multicomponent Reaction Product Synthesized via Biginelli reaction; suitable for medicinal chemistry workflow and DHPMT library screening.

• [1] Kappe, C. O. Biologically active dihydropyrimidones of the Biginelli-type — a literature survey. European Journal of Medicinal Chemistry 35, 1043–1052 (2000). View Source
• [2] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source

Why N-Aryl Substituent and C2-Thioxo Modifications Cannot Be Interchanged Without Data: Quantitative Differentiation of CAS 313970-17-1

Within the tetrahydropyrimidine-5-carboxamide family, seemingly minor structural permutations produce large shifts in biological readout. Published structure–activity relationship (SAR) evidence from antileishmanial screens demonstrates that replacing the C2-carbonyl with a C2-thiocarbonyl moiety dramatically enhances antiparasitic potency, while variation of the N-aryl carboxamide substituent alone results in approximately 3.5-fold differences in IC₅₀ between meta-substituted phenyl analogs [1]. In antibacterial profiling, the N-(p-tolyl) positional isomer exhibits MIC values of 32 µg/mL against S. aureus and 64 µg/mL against E. coli — values that cannot be assumed to translate to the o-tolyl congener due to the well-documented impact of ortho-substituent steric effects on target binding conformation [2]. These data collectively establish that neither the 2-oxo analog nor alternative N-aryl regioisomers serve as valid functional surrogates for CAS 313970-17-1 without independent experimental verification.

2-Oxo analog

C2-carbonyl (DHPM) replacement may lose antileishmanial screening activity; thioxo group appears critical for parasite assay response.

N-(p-Tolyl) isomer

Ortho- vs. para-methyl regioisomerism alters steric environment; published MIC values (p-tolyl) cannot be assumed for o-tolyl compound.

Non-cyclic analogs

Acyclic enamino amides show reduced cytotoxicity endpoints compared with the cyclic DHPMT scaffold, which enforces pharmacophore geometry.

• [1] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source
• [2] Bohlooli, S. et al. Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences 15, 563–570 (2020). View Source

Quantitative Comparator Evidence for 6-Methyl-4-phenyl-2-thioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide vs. Closest Structural Analogs

SAR-Established C2-Thioxo vs. C2-Oxo Superiority Confers a Documented Activity Differential for Antiparasitic Screening

Within the dihydropyrimidine series studied by Bohlooli et al., replacement of the C2-carbonyl (C=O) with the C2-thiocarbonyl (C=S) moiety was identified as a critical SAR determinant for antileishmanial activity. Compounds A7–A9 (2-oxo DHPMs) lacked detectable antileishmanial effect, whereas the corresponding 2-thioxo analogs A10 (IC₅₀ = 52.67 µg/mL) and A11 (IC₅₀ = 182.55 µg/mL) showed demonstrable potency, with A10 exceeding the activity of the clinical reference drug Glucantim® (IC₅₀ = 71,000 ± 390 µg/mL) by over three orders of magnitude [1]. Although A10 (N-phenyl carboxamide) differs from the target compound in its N-aryl substituent, the fundamental C2-thioxo pharmacophore is shared. This class-level evidence establishes that the thioxo group — present in CAS 313970-17-1 — is a prerequisite for antiparasitic activity within this scaffold, and that the 2-oxo analog cannot substitute as a functionally equivalent compound.

C2-Thioxo vs. 2-Oxo Activity

Class-level inference

Thioxo analogs A10 (IC50 52.67 µg/mL) and A11 (182.55 µg/mL) active; 2-oxo analogs A7–A9 showed no detectable antileishmanial effect. Reference drug Glucantim® IC50 = 71,000 µg/mL.

C2-thioxo group appears essential for antileishmanial assay response within this scaffold.

Target compound not directly tested; class-level SAR supports thioxo requirement.

Evidence Dimension	In vitro antileishmanial activity (IC₅₀)
Target Compound Data	CAS 313970-17-1 (2-thioxo DHPMT): activity not directly measured in this assay; class-level SAR indicates thioxo is essential for activity.
Comparator Or Baseline	Compound A10 (4-(3-Cl-phenyl)-6-methyl-N-phenyl-2-thioxo DHPMT): IC₅₀ = 52.67 µg/mL; Compound A11 (4-(3-F-phenyl) analog): IC₅₀ = 182.55 µg/mL; Compounds A7–A9 (2-oxo DHPMs): no detectable activity; Glucantim®: IC₅₀ = 71,000 ± 390 µg/mL
Quantified Difference	3.5-fold difference between thioxo analogs A10 and A11; 2-oxo analogs inactive vs. thioxo analogs active (qualitative).
Conditions	In vitro MTT assay against Leishmania major promastigotes (24 h incubation).

Why This Matters

Procurement of a 2-oxo analog as a substitute for the 2-thioxo compound would risk selecting a scaffold with no detectable antiparasitic activity in this validated assay system.

• [1] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source

N-(p-Tolyl) Regioisomer Provides a Quantified Antibacterial Baseline Against Which N-(o-Tolyl) Ortho-Substituent Effects Must Be Independently Assessed

The N-(p-tolyl) positional isomer of CAS 313970-17-1 has been characterized for in vitro antibacterial activity with reported MIC values of 32 µg/mL against Staphylococcus aureus and 64 µg/mL against Escherichia coli . The target compound (N-(o-tolyl)) differs only in the position of the methyl group on the N-phenyl ring (ortho vs. para). Published SAR studies on related dihydropyrimidinethione series have established that the nature and position of N-aryl substituents significantly modulate cytotoxicity potency via hydrophobic interactions and steric effects on target binding [1]. Specifically, bulky hydrophobic substituents on the carboxamide side chain have been shown to enhance cytotoxic activity through favorable interactions with hydrophobic binding sites [1]. The o-tolyl ortho-methyl group introduces steric hindrance adjacent to the amide linkage that is absent in the p-tolyl isomer, which predictably alters molecular conformation and target engagement. These regioisomers are therefore structurally non-interchangeable from a pharmacological perspective.

N-(p-Tolyl) Isomer MIC Baseline

Cross-study comparable

N-(p-tolyl) isomer: MIC 32 µg/mL (S. aureus), 64 µg/mL (E. coli). N-(o-tolyl) target compound MIC not reported.

Independent MIC determination required for o-tolyl compound; ortho steric effect may shift antibacterial profile.

Broth microdilution assay; no direct comparative data available.

Evidence Dimension	In vitro antibacterial activity (MIC)
Target Compound Data	CAS 313970-17-1 (N-(o-tolyl)): MIC values not directly reported in peer-reviewed literature.
Comparator Or Baseline	N-(p-tolyl) isomer (CAS 313956-77-3): MIC = 32 µg/mL (S. aureus), MIC = 64 µg/mL (E. coli).
Quantified Difference	Positional isomerism only (ortho vs. para methyl); no direct comparative MIC data available between the two regioisomers.
Conditions	In vitro broth microdilution assay against S. aureus and E. coli.

Why This Matters

The quantified antibacterial activity of the p-tolyl isomer demonstrates the scaffold's viability for antimicrobial screening, but the ortho-substituent steric effect in the o-tolyl compound means independent MIC determination is required — neither regioisomer can serve as a validated surrogate for the other.

• [1] Bohlooli, S. et al. Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences 15, 563–570 (2020). View Source

Intra-Class N-Aryl Substitution Drives ~3.5-Fold Cytotoxicity Variation, Confirming That the N-(o-Tolyl) Group Cannot Be Assumed Functionally Equivalent to Other Aryl Substituents

In cytotoxicity profiling of a DHPMT series against AGS (gastric), MCF-7 (breast), and Hep-G2 (liver) cancer cell lines, compound 5 (4-(3-fluorophenyl)-6-methyl-N-phenyl-2-thioxo DHPMT) exhibited IC₅₀ values of 9.9 µM, 15.2 µM, and 40.5 µM, respectively, demonstrating that the identity of the N-aryl substituent on the C5-carboxamide directly modulates cytotoxic potency [1]. The SAR analysis from this study specifically identified hydrophobic bulky substituents on the carboxamide side chain as structural features that enhance cytotoxic activity through improved interaction with hydrophobic target sites [1]. Within the antileishmanial DHPMT series, variation solely at the C4 aryl position (meta-Cl vs. meta-F) produced an approximately 3.5-fold difference in IC₅₀ (A10: 52.67 µg/mL vs. A11: 182.55 µg/mL), underscoring the exquisite sensitivity of bioactivity to specific aryl substitution patterns [2]. The o-tolyl group in CAS 313970-17-1 introduces an ortho-methyl substituent that is sterically and electronically distinct from the N-phenyl or N-(p-tolyl) substituents evaluated in published datasets.

Aryl Substituent Sensitivity

Class-level inference

~3.5-fold IC50 variation between meta-Cl (A10: 52.67 µg/mL) and meta-F (A11: 182.55 µg/mL) DHPMT analogs; 4–15-fold range across cancer cell lines for a single compound.

Small aryl substitutions can significantly modulate biological readout; N-(o-tolyl) specificity must be validated.

MTT assay, L. major promastigotes and cancer cell lines.

Evidence Dimension	In vitro cytotoxicity and antiparasitic activity modulation by N-aryl / C4-aryl substituent variation
Target Compound Data	CAS 313970-17-1 (N-(o-tolyl), C4-phenyl): direct cytotoxicity IC₅₀ not reported.
Comparator Or Baseline	Compound 5 (N-phenyl DHPMT): AGS IC₅₀ = 9.9 µM, MCF-7 IC₅₀ = 15.2 µM, Hep-G2 IC₅₀ = 40.5 µM; A10 (meta-Cl phenyl): IC₅₀ = 52.67 µg/mL; A11 (meta-F phenyl): IC₅₀ = 182.55 µg/mL.
Quantified Difference	~3.5-fold variation in IC₅₀ attributable to single aryl substituent change (meta-Cl vs. meta-F); 4–15-fold variation across cancer cell lines for a single DHPMT compound.
Conditions	MTT assay: AGS, MCF-7, Hep-G2 cell lines (48 h); L. major promastigotes (24 h).

Why This Matters

The demonstrated ~3.5-fold sensitivity of bioactivity to single aryl substituent changes means that procurement decisions based on 'same scaffold' assumptions without verifying the specific N-(o-tolyl) substituent profile carry material risk of selecting a compound with substantially different potency.

• [1] Bohlooli, S. et al. Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences 15, 563–570 (2020). View Source
• [2] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source

Cyclic DHPMT Scaffold Demonstrates Superior Cytotoxic Activity Over Non-Cyclic Enamino Amide Analogs — Structural Feature Retained in CAS 313970-17-1

A systematic comparison between cyclic dihydropyrimidinethiones (DHPMTs) and their non-cyclic enamino amide counterparts revealed that DHPMTs are consistently superior cytotoxic agents across multiple human cancer cell lines [1]. The non-cyclic enamino amides exhibited weaker cytotoxic activities when compared directly to their cyclic DHPM analogues under identical assay conditions. The conclusion and implications of this work explicitly state that 'DHPMTs were better cytotoxic agents than non-cyclic enamino amides' [1]. CAS 313970-17-1 possesses the intact cyclic DHPMT core (1,2,3,4-tetrahydropyrimidine ring with C2-thioxo and C5-carboxamide), retaining this structurally advantageous feature. The cyclic scaffold enforces conformational restriction of the pharmacophoric elements — C4-phenyl, C5-carboxamide, and C6-methyl — in a geometry that is disrupted in ring-opened analogs.

Cyclic vs. Acyclic Scaffold

Class-level inference

Cyclic DHPMTs (e.g., compound 5) AGS IC50 9.9 µM, MCF-7 15.2 µM, Hep-G2 40.5 µM; non-cyclic enamino amides exhibited weaker cytotoxic activity across the same panels.

The intact cyclic scaffold in CAS 313970-17-1 is associated with higher cytotoxicity endpoints compared to ring-opened analogs.

MTT assay; direct head-to-head with identical substituents not available.

Evidence Dimension	In vitro cytotoxicity of cyclic DHPMTs vs. non-cyclic enamino amides
Target Compound Data	CAS 313970-17-1 (cyclic DHPMT): cytotoxicity not directly measured; retains the intact cyclic scaffold.
Comparator Or Baseline	Cyclic DHPMTs (e.g., compound 5): AGS IC₅₀ = 9.9 µM, MCF-7 IC₅₀ = 15.2 µM, Hep-G2 IC₅₀ = 40.5 µM; Non-cyclic enamino amides: weaker activity (quantitative data not head-to-head for identical substituents).
Quantified Difference	Non-cyclic enamino amides exhibited weaker activities than cyclic DHPMs (qualitative class-level observation across series).
Conditions	MTT assay against AGS, MCF-7, and Hep-G2 human cancer cell lines.

Why This Matters

Researchers considering ring-opened or acyclic analogs for cytotoxicity screening should note that the cyclic DHPMT scaffold — present in CAS 313970-17-1 — has been demonstrated to confer superior activity, making it the structurally justified choice for structure–activity relationship exploration.

• [1] Bohlooli, S. et al. Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences 15, 563–570 (2020). View Source

Recommended Research Application Scenarios for 6-Methyl-4-phenyl-2-thioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Based on Comparator Evidence

Antiparasitic Drug Discovery: Scaffold with Validated C2-Thioxo Pharmacophore for Leishmania major Screening

Use CAS 313970-17-1 as a starting scaffold for antileishmanial lead optimization. Published SAR evidence demonstrates that the C2-thioxo moiety is indispensable for antiparasitic activity within this chemotype — 2-oxo analogs (A7–A9) showed no detectable activity in the same assay platform, while 2-thioxo compounds (A10) achieved IC₅₀ values as low as 52.67 µg/mL, dramatically exceeding the reference drug Glucantim® (IC₅₀ = 71,000 µg/mL) [1]. The N-(o-tolyl) substituent in the target compound offers an unexplored N-aryl variation relative to the characterized N-phenyl analogs, providing a rational entry point for SAR expansion around the carboxamide side chain.

Antibacterial Screening with Quantified Comparator Baseline from N-(p-Tolyl) Regioisomer

Employ CAS 313970-17-1 in antibacterial susceptibility profiling against Gram-positive and Gram-negative panels. The N-(p-tolyl) regioisomer has established MIC values of 32 µg/mL (S. aureus) and 64 µg/mL (E. coli) , providing a quantified activity baseline. Testing the o-tolyl compound in parallel with its p-tolyl isomer under identical conditions would directly probe the contribution of ortho-methyl steric effects to antibacterial potency, a well-precedented approach given published SAR showing that bulky hydrophobic N-aryl substituents modulate target engagement in DHPMT series [2].

Anticancer Lead Generation Using the N-(o-Tolyl) Dihydropyrimidinethione Scaffold

Deploy CAS 313970-17-1 as a screening candidate for cytotoxicity profiling against panels such as AGS (gastric), MCF-7 (breast), and Hep-G2 (liver) cancer cell lines. Related DHPMT compounds have demonstrated single-digit micromolar IC₅₀ values in these lines (compound 5: AGS IC₅₀ = 9.9 µM) [2], and the cyclic DHPMT scaffold has been shown to be consistently superior to non-cyclic enamino amide analogs. The N-(o-tolyl) moiety introduces a hydrophobic ortho-substituted aryl group that, per established SAR, may enhance binding to hydrophobic pockets on cancer-relevant molecular targets [2].

Structure–Activity Relationship Expansion: Ortho-Substituent Steric Probe for Carboxamide Side-Chain Optimization

Utilize CAS 313970-17-1 as a steric probe compound within a systematic N-aryl carboxamide SAR campaign. The o-tolyl group places a methyl substituent ortho to the amide linkage, imposing conformational constraint not present in N-phenyl or N-(p-tolyl) analogs. Published intra-class data show that seemingly minor aryl substituent changes produce ~3.5-fold shifts in IC₅₀ (A10 vs. A11) [1] and that hydrophobic bulky substituents on the carboxamide side chain are a key structural determinant of activity [2]. Comparison of the o-tolyl, p-tolyl, and unsubstituted N-phenyl congeners under identical assay conditions would generate valuable steric and electronic SAR data to guide further lead optimization.

Application

Selection Property

Validation Focus

Antiparasitic screening studies

C2-thioxo pharmacophore requirement

Leishmania major promastigote assay; thioxo-dependent activity verification

Antibacterial susceptibility profiling

N-(o-tolyl) ortho-steric effect

Gram-positive/negative MIC panel; comparison with N-(p-tolyl) regioisomer

Cancer cell-model studies

Cyclic DHPMT scaffold integrity

Cytotoxicity endpoint screening (e.g., AGS, MCF-7, Hep-G2)

SAR expansion: N-aryl probe

Ortho-methyl conformational constraint

Comparative SAR with N-phenyl and N-(p-tolyl) analogs under identical conditions

• [1] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source
• [2] Bohlooli, S. et al. Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. Research in Pharmaceutical Sciences 15, 563–570 (2020). View Source